Cas no 37134-61-5 (Decanoic acid,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-,1-(carboxymethyl)octyl ester)

• Product Name: Decanoic acid,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-,1-(carboxymethyl)octyl ester
• CAS No: 37134-61-5
• Molecular Formula: C₂₆H₄₈O₉
• Molecular Weight: 504.653929710388
• CID: 296645
• PubChem ID: 162246

Decanoic acid,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-,1-(carboxymethyl)octyl ester Properties

Names and Identifiers

• Decanoic acid,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-,1-(carboxymethyl)octyl ester
• 3-[3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxydecanoyloxy]decanoic acid
• 3-({3-[(6-deoxy-alpha-L-mannopyranosyl)oxy]decanoyl}oxy)decanoic acid
• Decanoic acid, 3-[(6-deoxy-.alpha.-L-mannopyranosyl)oxy]-, 1-(carboxymethyl)octyl ester
• Rhamnolipid 2
• Rphdhd
• SCHEMBL374624
• 3-[3-(alpha-l-rhamnopyranosyloxy)decanoyloxy]decanoic acid
• Mono-rhamnolipid
• L-rhamnosyl-3-hydroxydecanoyl-3-hydroxydecanoic acid
• Rhamnosyl-beta-hydroxydecanoyl-beta-hydroxydecanoate
• Rhamnolipid RL1
• Rhamnopyranosyl-3-hydroxydecanoyl-3-hydroxydecanoate
• CHEBI:62255
• Rhamnolipid R1
• Decanoic acid, 3-((6-deoxy-alpha-L-mannopyranosyl)oxy)-, 1-(carboxymethyl)octyl ester
• Q27131721
• DTXSID50885662
• 1-(Carboxymethyl)octyl 3-((6-deoxy-alpha-L-mannopyranosyl)oxy)decanoate
• 37134-61-5

• InChIKey： PPMPLIBYTIWXPG-MSJADDGSSA-N
• Inchi： InChI=1S/C26H48O9/c1-4-6-8-10-12-14-19(16-21(27)28)34-22(29)17-20(15-13-11-9-7-5-2)35-26-25(32)24(31)23(30)18(3)33-26/h18-20,23-26,30-32H,4-17H2,1-3H3,(H,27,28)/t18-,19?,20?,23-,24+,25+,26-/m0/s1
• SMILES： CCCCCCCC(OC(CC(O[C@@H]1O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O)CCCCCCC)=O)CC(=O)O

Computed Properties

• Exact Mass: 504.33
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 20
• Monoisotopic Mass: 504.33
• Heavy Atom Count: 35
• Complexity: 585
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 143Ų

Experimental Properties

• LogP: 3.69670
• Refractive Index: 1.509
• Boiling Point: 659.7°Cat760mmHg
• Flash Point: 209°C
• Density: 1.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Rhamnolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Rhamnolipids